Ethyl 3-(cyclopropanecarboxamido)-4-oxopentanoate

• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: ethyl 3-(cyclopropanecarbonylamino)-4-oxopentanoate
• InChI: InChI=1S/C11H17NO4/c1-3-16-10(14)6-9(7(2)13)12-11(15)8-4-5-8/h8-9H,3-6H2,1-2H3,(H,12,15)
• InChI Key: PKSFTZQUOSRWTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C(=O)C)NC(=O)C1CC1

Description

Ethyl 3-(cyclopropanecarboxamido)-4-oxopentanoate is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DMAP (5 g, 0.041 mol) and acetic anhydride (306 g, 3 mol) were added to a suspension of 2-[(cyclopropylcarbonyl)amino]-4-ethoxy-4-oxobutanoic acid (Preparation 85, 229 g, 1 mol) in freshly-distilled pyridine (1.5 L). The reaction was heated at 90° C. for 2 hours before concentrating in vacuo at 60° C., azeotroping with toluene. The residue was purified by silica gel column chromatography eluting with 2% methanol in chloroform to afford the title compound (70%) that was taken directly on to the next step.